Ethyl 2-(4-benzoylbenzamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[(4-benzoylbenzoyl)amino]-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C31H28N2O4S.ClH/c1-2-37-31(36)27-25-17-18-33(19-21-9-5-3-6-10-21)20-26(25)38-30(27)32-29(35)24-15-13-23(14-16-24)28(34)22-11-7-4-8-12-22;/h3-16H,2,17-20H2,1H3,(H,32,35);1H
• InChI Key: CSDUDCLUNLQPRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5.Cl
• Molecular Formula: C31H29ClN2O4S
• Molecular Weight: 561.1 g/mol

Description

Synthesis Analysis

The synthesis of similar thieno[2,3-c]pyridine derivatives typically involves multistep reactions, including cyclocondensation, Vilsmeier-Haack reaction, and nucleophilic substitution. For example, ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates can be synthesized via [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, demonstrating the potential pathways for synthesizing complex pyridine derivatives with high regioselectivity and yields (Zhu, Lan, & Kwon, 2003).

Molecular Structure Analysis

Crystallographic studies provide insights into the molecular structure of similar compounds. For instance, a related molecule, ethyl 6-benzyl-2-[(cyclopropylmethylamino)(4-fluorophenylamino)methyleneamino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, exhibits a monoclinic system with intramolecular N–H…S and C–H…N interactions, along with intermolecular N–H…O and O–H…N hydrogen bonds stabilizing the crystal structure (Chen, Hong, Liu, & Ming-guo, 2012).

Chemical Reactions and Properties

Thieno[2,3-c]pyridine derivatives participate in various chemical reactions, producing novel heterocyclic compounds with potential applications. For example, ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate reacts with nucleophiles to form benzothieno[2,3-d]pyrimidine derivatives, demonstrating the versatility of thieno[2,3-c]pyridine derivatives in synthesizing complex heterocyclic systems (Ghorab, Heiba, & El-gawish, 1995).

Mechanism of Action

Target of action

It contains a pyridine ring, which is a common structure in many bioactive pharmaceuticals . Pyridine derivatives often interact with a variety of biological targets, including enzymes and receptors.

Biochemical pathways

Pyridine derivatives have been found to play roles in a wide range of biochemical processes .

Result of action

Structurally similar compounds have been found to exhibit anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase activities .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studying its biological activity, developing more efficient synthesis methods, or investigating its potential uses.